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Compound of Interest

Compound Name: 2'-Deoxyuridine (Standard)

Cat. No.: B15571228

Application Notes and Protocols for EAU Flow

Cytometry
Measuring Cell Proliferation with 5-ethynyl-2'-
deoxyuridine (EdU)

Audience: Researchers, scientists, and drug development professionals.

Introduction

The analysis of cell proliferation is a cornerstone of research in numerous fields, including
cancer biology, immunology, and regenerative medicine. A direct and accurate method for
measuring DNA synthesis is the incorporation of nucleoside analogs into newly synthesized
DNA. 5-ethynyl-2'-deoxyuridine (EdU) is a thymidine analog that is readily incorporated into the
DNA of actively dividing cells during the S-phase of the cell cycle.[1][2][3] Unlike its
predecessor, bromodeoxyuridine (BrdU), the detection of EdU does not require harsh DNA
denaturation steps.[3][4][5] Instead, it utilizes a bio-orthogonal "click" chemistry reaction.[1][2]
[6] This involves the copper(l)-catalyzed cycloaddition between the alkyne group of EdU and a
fluorescently labeled azide, resulting in a stable covalent bond.[1][2][6] This gentle detection
method preserves cell morphology and allows for multiplexing with other fluorescent probes,
such as antibodies for immunophenotyping and dyes for DNA content analysis.[4][6]
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These application notes provide a detailed protocol for using EdU to label and detect
proliferating cells by flow cytometry.

Signaling Pathway: DNA Synthesis

The process of DNA replication is a complex and highly regulated series of events involving
numerous enzymes and proteins. EdU, as a thymidine analog, is incorporated into nascent
DNA strands by DNA polymerases during the S-phase. The key stages of DNA replication
include the unwinding of the DNA double helix by helicase, the synthesis of RNA primers by
primase, and the extension of these primers with deoxynucleoside triphosphates (ANTPs) by
DNA polymerases.[6][7][8][9] The nucleotide building blocks themselves are generated through
intricate de novo and salvage biosynthetic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15571228#flow-cytometry-protocol-for-edu-5-ethynyl-
2-deoxyuridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://courses.lumenlearning.com/wm-biology1/chapter/reading-major-enzymes/
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp10044.pdf
https://salic.med.harvard.edu/sites/salic.med.harvard.edu/files/publications/Buck_2008_Biotechniques.pdf
https://en.wikipedia.org/wiki/5-Ethynyl-2%27-deoxyuridine
https://themedicalbiochemistrypage.org/nucleotides-biosynthesis-catabolism/
https://themedicalbiochemistrypage.org/nucleotides-biosynthesis-catabolism/
https://www.ck12.org/flexi/life-science/dna-structure-and-replication/what-are-the-different-enzymes-that-are-involved-in-dna-replication/
https://fiveable.me/molecular-biology/unit-4/enzymes-involved-dna-replication/study-guide/ySEHTlhCTmvmeXXV
https://jackwestin.com/resources/mcat-content/dna-replication/specific-enzymes-involved-in-replication
https://byjus.com/biology/dna-replication-machinery-enzymes/
https://www.benchchem.com/product/b15571228#flow-cytometry-protocol-for-edu-5-ethynyl-2-deoxyuridine
https://www.benchchem.com/product/b15571228#flow-cytometry-protocol-for-edu-5-ethynyl-2-deoxyuridine
https://www.benchchem.com/product/b15571228#flow-cytometry-protocol-for-edu-5-ethynyl-2-deoxyuridine
https://www.benchchem.com/product/b15571228#flow-cytometry-protocol-for-edu-5-ethynyl-2-deoxyuridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

